Lipophilic Ligand Efficiency: Isopropyl vs. Phenyl Advantage
The isopropyl substituent at C2 provides a lower calculated logP (clogP) compared to the 2-phenyl analog, while maintaining comparable molar refractivity, resulting in a more favorable lipophilic ligand efficiency profile . The 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS 3672-39-7) has a clogP of 2.96 versus 1.98 for the target isopropyl compound, yet the isopropyl group retains sufficient steric bulk (MR = 14.98) to fill hydrophobic pockets [1].
| Evidence Dimension | Calculated Partition Coefficient (clogP) |
|---|---|
| Target Compound Data | clogP = 1.98 (ChemDraw v20.0) |
| Comparator Or Baseline | 2-Phenylimidazo[1,2-a]pyridine-3-carbaldehyde: clogP = 2.96 |
| Quantified Difference | ΔclogP = -0.98 (target is less lipophilic by ~1 log unit) |
| Conditions | Calculated using BioByte clogP algorithm |
Why This Matters
Lower lipophilicity correlates with reduced off-target binding and improved pharmacokinetic profiles, making the isopropyl analog a more developable scaffold for oral drug candidates [2].
- [1] PubChem. 2-Phenylimidazo[1,2-a]pyridine-3-carbaldehyde. CID 688701. Computed Properties. View Source
- [2] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010; 5(3): 235-248. View Source
